N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)isonicotinamide

• IUPAC Name: N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H19N5O/c1-13-16(8-12-21-18(24)15-6-10-19-11-7-15)14(2)23(22-13)17-5-3-4-9-20-17/h3-7,9-11H,8,12H2,1-2H3,(H,21,24)
• InChI Key: YJORWXDBAFCOCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CCNC(=O)C3=CC=NC=C3
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)isonicotinamide, also known as DPI, is a chemical compound that has been widely studied for its potential applications in scientific research. DPI belongs to the class of pyrazole-containing compounds and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• A related heterocyclic compound, N-[(2,5-dimethyl-3-oxo-1-phenyl-2,3-dihydro-1H-pyrazol-4-yl)carbamothioyl]isonicotinamide, was synthesized and characterized by various spectroscopic methods, indicating its potential in scientific studies requiring molecular synthesis and analysis (Aydın & Dağci, 2010).

Biological Activity

• Pyrimidine linked pyrazol-3-yl amines, related to the target compound, were synthesized and evaluated for their insecticidal and antibacterial potential, signifying the compound's relevance in developing antimicrobial and pest control agents (Deohate & Palaspagar, 2020).
• In another study, compounds with a similar structure showed significant activity against bacteria, indicating the compound's potential in antimicrobial research (Jeragh, Ali, & El-asmy, 2015).

Chemical Synthesis and Applications

• The compound's related chemical structures were involved in the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition, which is crucial for developing new chemical entities with potential applications in various scientific fields (Rahmouni et al., 2014).
• The synthesis of new polyheterocyclic ring systems derived from compounds structurally similar to the target molecule highlights its importance in the field of complex molecular synthesis, potentially leading to the development of new materials or drugs (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).